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Compound of Interest

Compound Name: 2-Chloroethyl methanesulfonate

Cat. No.: B1206619 Get Quote

Technical Support Center: 2-Chloroethyl
methanesulfonate
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

2-Chloroethyl methanesulfonate. The information is designed to address common

challenges, particularly those related to solubility, to ensure the success and safety of your

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the basic physical and chemical properties of 2-Chloroethyl
methanesulfonate?

A1: Understanding the fundamental properties of 2-Chloroethyl methanesulfonate is crucial

for its proper handling and use. Key properties are summarized in the table below.
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Property Value

CAS Number 3570-58-9[1][2][3]

Molecular Formula C3H7ClO3S[2][3][4]

Molecular Weight 158.60 g/mol [4]

Appearance Colorless to almost colorless clear liquid[2][5]

Density 1.39 g/mL at 25 °C[2]

Boiling Point 125-126 °C at 9 mmHg[1][2]

Refractive Index n20/D 1.456[2]

Q2: In which solvents is 2-Chloroethyl methanesulfonate soluble?

A2: While specific quantitative solubility data is limited, the principle of "like dissolves like" can

be applied.[6][7] 2-Chloroethyl methanesulfonate is a polar molecule. Therefore, it is

expected to be soluble in polar solvents. The related compound, methyl methanesulfonate

(MMS), is highly soluble in water and miscible with many organic solvents such as alcohols and

acetone.[8] Based on its structure and this information, the following solvents are

recommended for consideration:

Polar Protic Solvents: Water, Methanol, Ethanol.

Polar Aprotic Solvents: Acetonitrile, Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO).

Researchers have used acetonitrile and methanol as solvents for related methanesulfonate

compounds in experimental settings.[9][10]

Q3: How should I properly store 2-Chloroethyl methanesulfonate and its solutions?

A3: For the neat compound, it should be stored in a tightly closed container in a well-ventilated

place, sealed in dry conditions at room temperature.[2][11] Solutions should be prepared fresh

whenever possible. If short-term storage is necessary, store solutions in tightly sealed vials at

2-8°C and protect from light to minimize degradation. Always consult the safety data sheet

(SDS) for specific storage recommendations.
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Q4: What safety precautions should I take when handling 2-Chloroethyl methanesulfonate?

A4: 2-Chloroethyl methanesulfonate is a hazardous substance. It is harmful if swallowed,

comes in contact with skin, or is inhaled, and is suspected of causing cancer and genetic

defects.[4][11] Always handle this compound inside a chemical fume hood.[11] Wear

appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye

protection.[12] Ensure you have read and understood the Safety Data Sheet (SDS) before use.

[11][13]

Troubleshooting Guide
This guide addresses common issues encountered when preparing solutions of 2-Chloroethyl
methanesulfonate.

Q5: My 2-Chloroethyl methanesulfonate is not dissolving. What should I do?

A5: If you are experiencing difficulty dissolving the compound, consider the following

troubleshooting steps. The workflow below provides a systematic approach to resolving

solubility issues.
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Start: Solubility Issue

Is the solvent appropriate?
(Polar solvent for a polar compound)

Try a different recommended polar solvent
(e.g., DMSO, DMF, Acetonitrile)

No

Is the solution concentration too high?

Yes

Decrease concentration by adding more solvent

Yes

Have you tried gentle warming?

No

Problem Resolved

Warm the solution gently (e.g., 30-40°C)
 in a water bath. Monitor for degradation.

Yes

Have you tried sonication?

No

Sonicate the solution for short intervals

Yes

Consult literature for specific applications
or contact technical support

No

Click to download full resolution via product page

Figure 1: Troubleshooting workflow for solubility issues.
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Q6: The solution of 2-Chloroethyl methanesulfonate is cloudy or has formed a precipitate.

What happened?

A6: Cloudiness or precipitation can occur for several reasons:

Low Temperature: The compound may be precipitating out of solution if the temperature has

decreased. Try gently warming the solution as described in the troubleshooting workflow.

Solvent Purity: Impurities in the solvent, especially water in a non-aqueous solvent, can

reduce solubility. Ensure you are using high-purity, anhydrous solvents if required for your

application. The presence of water has been shown to reduce the formation of related

methanesulfonate esters.[9]

Chemical Reaction: 2-Chloroethyl methanesulfonate is a reactive alkylating agent.[8] It

may be reacting with components in your solvent or container. Use inert containers (e.g.,

glass) and freshly prepared, high-purity solvents.

Concentration: The solution may be supersaturated. Try diluting a small aliquot to see if the

precipitate redissolves.

Q7: How can the principle of "Like Dissolves Like" guide my solvent selection?

A7: The "Like Dissolves Like" principle is a fundamental concept in chemistry that states that

substances with similar chemical characteristics will dissolve in each other.[6] For 2-
Chloroethyl methanesulfonate, its polarity is the key characteristic.
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2-Chloroethyl methanesulfonate (Solute)

Solvent Selection

Polar Nature
(due to sulfonate and chloro groups)

Polar Solvents
(e.g., Water, DMSO, Ethanol)

 High Solubility
(Similar Polarity)

Non-Polar Solvents
(e.g., Hexane, Toluene)

 Low Solubility
(Dissimilar Polarity)
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Figure 2: Logical diagram illustrating the "Like Dissolves Like" principle.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

This protocol provides a general method for preparing a stock solution of 2-Chloroethyl
methanesulfonate. Adjust volumes and concentrations as needed for your specific

experimental requirements.

Materials:

2-Chloroethyl methanesulfonate (liquid, density = 1.39 g/mL)

Anhydrous Dimethyl sulfoxide (DMSO)

Glass vials with PTFE-lined caps

Calibrated micropipettes

Vortex mixer
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Start: Prepare Stock Solution

Work in a certified
chemical fume hood.

Wear appropriate PPE.

Calculate required volume of
2-Chloroethyl methanesulfonate.

For 1 mL of 100 mM solution:
11.41 µL

Add ~950 µL of anhydrous
DMSO to a clean glass vial.

Using a calibrated pipette, add
11.41 µL of 2-Chloroethyl methanesulfonate

to the DMSO.

Vortex the solution until the
compound is fully dissolved.
Visually inspect for clarity.

Adjust the final volume to 1 mL
with DMSO.

Store the solution in a tightly
sealed vial at 2-8°C,
protected from light.

End: Solution Ready

Click to download full resolution via product page

Figure 3: Experimental workflow for preparing a stock solution.
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Calculation Details:

Molecular Weight (MW): 158.60 g/mol

Desired Concentration (C): 100 mM = 0.1 mol/L

Final Volume (V): 1 mL = 0.001 L

Moles needed (n): C * V = 0.1 mol/L * 0.001 L = 0.0001 mol

Mass needed (m): n * MW = 0.0001 mol * 158.60 g/mol = 0.01586 g

Volume to pipette (Vp): m / density = 0.01586 g / 1.39 g/mL = 0.01141 mL = 11.41 µL

Disclaimer: This information is intended for guidance purposes only. Always perform a small-

scale pilot test to confirm solubility and stability in your specific experimental system. Refer to

the manufacturer's safety data sheet for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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